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The table below summarizes the key characteristics of octyl octanoate and octyl acetate based on the search

results.

Property

Octyl Octanoate

Octyl Acetate

Chemical Structure

Molecular Weight

Odor Profile

logP (est.)

Flash Point

Key Applications

Skin Feel

Thermal/Oxidative
Stability

C16H3202 (Diester) [1]

256.43 g/mol [1]

Fruity [1]

6.90 [1]

139.4°C (283°F) [1]

Flavor & fragrance agent; emollient in
cosmetics & sunscreens; lubricant [3]

[1]
Imparts a nhon-greasy, smooth feel [3]

High (suitable for high-performance
lubricants) [3]

C10H2002 (Ester) [2]

172.27 g/mol [2]

Fruity, slightly waxy floral [2]

Information Missing

83-86°C (181-187°F) [2]

Flavor & fragrance agent; solvent

for nitrocellulose, waxes, oils [2]

Information Missing

Information Missing
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Property Octyl Octanoate Octyl Acetate
Natural Occurrence Found in essential oils of Heracleum Found in oranges, grapefruits, and
plant species [4] other citrus products [2]

Application Protocols and Experimental Data

Flavor and Fragrance

Both esters are widely used as flavor and fragrance agents due to their fruity notes.

¢ Octyl Acetate: Serves as a characterizing compound in citrus flavors [2].

¢ Octyl Octanoate: Used in creating exotic and tropical fruit flavors for beverages and confectionery
[3].

e Analytical Protocol: Analysis of these compounds in natural sources, such as plant essential oils, is
typically performed using Gas Chromatography-Mass Spectrometry (GC-MS). In one study,
essential oils were extracted from Heracleum species via hydrodistillation and analyzed using GC-MS
and GC-FID, identifying octyl acetate as a major component in fruits [4].

Cosmetics and Skin Permeation

In topical formulations, the behavior of an ingredient is critical.

e Skin Feel & Function: Octyl octanoate is valued as an emollient that provides a hon-greasy,
smooth sensation, making it desirable for premium skincare and sunscreen products [3].

¢ Permeation Study Protocol: Research on skin permeation for related compounds (e.g., octyl
methoxycinnamate, a sunscreen agent) involves in vitro tests using excised skin (e.g., pig skin). The
test formulation is applied, and the amount of compound that permeates through different skin layers
(stratum corneum, epidermis, dermis) and into the receptor fluid is quantified over time to determine
penetration rates and skin accumulation [5]. The higher molecular weight and logP of octyl
octanoate suggest it may have a lower rate of skin penetration compared to smaller, more
hydrophilic molecules.

Industrial Applications
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¢ Octyl Octanoate: Its high thermal and oxidative stability makes it suitable for demanding
applications like synthetic lubricants in aviation engines and automotive transmission fluids [3].

e Octyl Acetate: It is primarily used as a solvent for various materials like nitrocellulose, waxes, and
oils, but specific data on its performance in industrial settings is less emphasized in the retrieved
literature [2].

Skin Penetration Pathway

For transdermal drug delivery or topical formulation design, understanding the pathway of penetration is
crucial. The following diagram illustrates the primary route through the skin's outermost barrier, the stratum

corneum.

Applied Formulation
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Stratum Corneum
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Key Selection Guide

e Choose Octyl Acetate if: Your priority is a classic, volatile citrus note in fragrances and flavors, or
you require a solvent for resins and waxes [2].

e Choose Octyl Octanoate if: You need a high-performance emollient with a non-greasy skin feel for
cosmetics, an ingredient with greater thermal stability for lubricants, or a flavorant for complex tropical
fruit profiles [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://en.wikipedia.org/wiki/Octyl_acetate
https://www.smolecule.com/products/s566001?utm_src=pdf-body
https://www.futuremarketinsights.com/reports/octyl-octanoate-market
https://www.thegoodscentscompany.com/data/rw1455901.html
https://www.smolecule.com/products/s566001?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1455901.html
https://en.wikipedia.org/wiki/Octyl_acetate
https://www.futuremarketinsights.com/reports/octyl-octanoate-market
https://pmc.ncbi.nlm.nih.gov/articles/PMC12030304/
https://pubmed.ncbi.nlm.nih.gov/15019068/
https://www.smolecule.com/products/b566001#octyl-octanoate-performance-vs-octyl-acetate
https://www.smolecule.com/products/b566001#octyl-octanoate-performance-vs-octyl-acetate
https://www.smolecule.com/products/b566001#octyl-octanoate-performance-vs-octyl-acetate
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s566001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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